Cas no 535926-60-4 (Cyclopropyl(2,5-dichlorophenyl)methanamine)

• Product Name: Cyclopropyl(2,5-dichlorophenyl)methanamine
• CAS No: 535926-60-4
• MF: C₁₀H₁₁Cl₂N
• MW: 216.107040643692
• CID: 5835863
• PubChem ID: 4682015
• Update Time: 2025-05-24

Cyclopropyl(2,5-dichlorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl(2,5-dichlorophenyl)methanamine
• Benzenemethanamine, 2,5-dichloro-α-cyclopropyl-
• Cyclopropyl-(2,5-dichlorophenyl)methanamine
• A1-16606
• 535926-60-4
• EN300-6735324

• Inchi： 1S/C10H11Cl2N/c11-7-3-4-9(12)8(5-7)10(13)6-1-2-6/h3-6,10H,1-2,13H2
• InChI Key： VRSRQMBHNJEIJF-UHFFFAOYSA-N
• SMILES： C(C1CC1)(C1=CC(Cl)=CC=C1Cl)N

Computed Properties

• Exact Mass: 215.0268547g/mol
• Monoisotopic Mass: 215.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 290.9±25.0 °C at 760 mmHg
• Flash Point: 129.8±23.2 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• pka: 8.46±0.10(Predicted)

Cyclopropyl(2,5-dichlorophenyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Cyclopropyl(2,5-dichlorophenyl)methanamine

Introduction to Cyclopropyl(2,5-dichlorophenyl)methanamine (CAS No. 535926-60-4)

Cyclopropyl(2,5-dichlorophenyl)methanamine, with the chemical identifier CAS No. 535926-60-4, is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that feature a cyclopropyl group attached to an amine functionality, which is further substituted with a 2,5-dichlorophenyl moiety. The presence of these specific functional groups makes it a promising candidate for further investigation in drug discovery and development.

The cyclopropyl group is known for its stability and rigidity, which can influence the binding affinity of the molecule to biological targets. In contrast, the amine group provides a site for hydrogen bonding interactions, which are crucial for the efficacy of many pharmaceutical agents. The 2,5-dichlorophenyl substituent introduces additional electronic and steric effects that can modulate the pharmacokinetic properties of the compound. Together, these structural elements contribute to the compound's potential as a lead molecule in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have shown that Cyclopropyl(2,5-dichlorophenyl)methanamine can interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways. This has opened up avenues for exploring its potential therapeutic applications in areas such as oncology, inflammation, and neurodegenerative diseases.

In the realm of oncology, one of the most promising applications of this compound is its potential as an inhibitor of kinases, which are enzymes that play a key role in cancer cell proliferation and survival. Preclinical studies have demonstrated that molecules with similar structural features can disrupt kinase signaling pathways, leading to reduced tumor growth and increased apoptosis. The unique combination of functional groups in Cyclopropyl(2,5-dichlorophenyl)methanamine makes it an attractive candidate for further development as a kinase inhibitor.

Furthermore, research has indicated that this compound may exhibit anti-inflammatory properties by modulating the activity of inflammatory cytokines and mediators. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and cardiovascular disorders. By targeting inflammatory pathways, Cyclopropyl(2,5-dichlorophenyl)methanamine could potentially offer therapeutic benefits in these conditions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the cyclopropyl moiety efficiently. The introduction of the 2,5-dichlorophenyl group is typically achieved through halogenation reactions or nucleophilic substitution methods. These synthetic strategies highlight the importance of modern chemical methodologies in producing complex molecules like Cyclopropyl(2,5-dichlorophenyl)methanamine.

Quality control and analytical characterization are critical steps in ensuring the identity and purity of pharmaceutical compounds. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm the structural integrity of Cyclopropyl(2,5-dichlorophenyl)methanamine. These analytical methods provide detailed information about the molecular structure and purity of the compound, which are essential for its subsequent use in preclinical and clinical studies.

The pharmacokinetic properties of this compound are also under investigation to assess its bioavailability and metabolic stability. In vitro studies have been conducted to evaluate its absorption, distribution, metabolism, excretion (ADME) profile. These studies help in understanding how the compound behaves within the body and guide its optimization for better therapeutic efficacy.

Future research directions include exploring derivative compounds based on Cyclopropyl(2,5-dichlorophenyl)methanamine to enhance its pharmacological properties. By modifying specific functional groups or introducing new substituents, researchers aim to improve its potency, selectivity, and pharmacokinetic profile. Such modifications could lead to novel drug candidates with improved therapeutic outcomes.

In conclusion, Cyclopropyl(2,5-dichlorophenyl)methanamine (CAS No. 535926-60-4) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a valuable starting point for drug discovery efforts aimed at treating various diseases. With ongoing research focused on its biological activities and synthetic methodologies, this compound continues to be a subject of great interest in the scientific community.